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  • Product: 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde
  • CAS: 1152546-66-1

Core Science & Biosynthesis

Foundational

Synthesis, Structural Properties, and Applications of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde in Drug Discovery

Executive Summary & Introduction As a Senior Application Scientist in medicinal chemistry, I frequently encounter privileged scaffolds that serve as the backbone for targeted therapeutics. Among these, 1-methyl-3-(pyridi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Introduction

As a Senior Application Scientist in medicinal chemistry, I frequently encounter privileged scaffolds that serve as the backbone for targeted therapeutics. Among these, 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1) stands out as a highly versatile, bifunctional building block,[1].

This compound merges two critical structural motifs: a pyridin-4-yl-pyrazole core , which acts as a potent hinge-binding pharmacophore in kinase inhibitors[2], and a C4-carbaldehyde group , which provides a highly reactive electrophilic center for late-stage functionalization[3]. This in-depth technical guide explores the physicochemical properties, synthetic accessibility, and application of this molecule in modern drug discovery workflows, providing self-validating protocols designed for maximum yield and reproducibility.

Structural and Physicochemical Profiling

The structural logic of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde dictates its utility. The electron-withdrawing nature of the pyridine ring, combined with the electron-rich pyrazole, creates a unique "push-pull" electronic system. This modulates the electrophilicity of the C4-aldehyde, making it exceptionally primed for nucleophilic attack. Furthermore, the N1-methyl group restricts tautomerization, locking the molecule into a specific conformation that directs its binding mode within the ATP pocket of target kinases[2].

Quantitative Data Summary

The following table summarizes the core physicochemical properties essential for predicting its behavior in synthetic workflows and biological systems:

PropertyValueMechanistic Implication
IUPAC Name 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehydeStandardized nomenclature.
CAS Number 1152546-66-1Unique registry identifier[1].
Molecular Formula C10H9N3OIndicates a high degree of unsaturation.
Molecular Weight 187.20 g/mol Low MW allows for extensive derivatization without violating Lipinski's Rule of 5.
Topological Polar Surface Area ~48.9 ŲExcellent membrane permeability profile.
Hydrogen Bond Donors 0N1-methylation removes the pyrazole NH donor, increasing lipophilicity.
Hydrogen Bond Acceptors 3Pyridine N, Pyrazole N2, and Aldehyde O act as key interaction points.

Synthetic Accessibility: The Vilsmeier-Haack Formylation

The synthesis of the pyrazole-4-carbaldehyde core relies on the Vilsmeier-Haack reaction [3],[4]. The choice of this specific formylation method is driven by causality: the electron-donating nature of the pyrazole nitrogen atoms enriches the C4 carbon, making it the most nucleophilic site on the ring. Consequently, it is highly susceptible to electrophilic attack by the chloroiminium ion generated from phosphorus oxychloride (POCl 3​ ) and N,N-dimethylformamide (DMF).

G A 1-Methyl-3-(pyridin-4-yl) -1H-pyrazole B Vilsmeier-Haack (POCl3, DMF) A->B Formylation at C4 C 1-Methyl-3-(pyridin-4-yl) -1H-pyrazole-4-carbaldehyde B->C H2O Quench D Reductive Amination (Amines, NaBH(OAc)3) C->D C-N Bond Formation E Knoevenagel Condensation (Active Methylenes) C->E C=C Bond Formation F Kinase Inhibitor Library D->F Lead Optimization E->F Lead Optimization

Caption: Synthetic workflow and late-stage functionalization of the pyrazole-4-carbaldehyde core.

Protocol 1: Regioselective Vilsmeier-Haack Formylation

Self-Validating Note: The absence of starting material on TLC (DCM:MeOH 9:1) validates the completion of the iminium intermediate formation.

  • Reagent Preparation: Cool anhydrous DMF (3.0 eq) to 0 °C under an inert argon atmosphere.

  • Vilsmeier Reagent Generation: Add POCl 3​ (3.0 eq) dropwise over 15 minutes. Stir for 30 minutes at 0 °C to ensure the complete formation of the electrophilic chloroiminium intermediate[4].

  • Substrate Addition: Add 1-methyl-3-(pyridin-4-yl)-1H-pyrazole (1.0 eq) dissolved in a minimal volume of anhydrous DMF dropwise to control the exotherm.

  • Heating: Elevate the reaction temperature to 90 °C and stir for 4–6 hours.

  • Quenching & Hydrolysis: Cool the mixture to room temperature and pour it slowly over crushed ice. Adjust the pH to 7–8 using saturated aqueous NaHCO 3​ . Causality: Neutralization is required to hydrolyze the iminium salt into the target aldehyde without degrading the pyridine ring.

  • Extraction: Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Late-Stage Functionalization: Reductive Amination

The primary utility of the C4-aldehyde is its ability to undergo reductive amination. This reaction is the workhorse of medicinal chemistry for attaching solubilizing groups (e.g., piperazines, morpholines) to improve the pharmacokinetic (PK) properties of the resulting drug candidates[2].

Protocol 2: Mild Reductive Amination for Library Generation

Self-Validating Note: The choice of sodium triacetoxyborohydride (NaBH(OAc) 3​ ) over sodium borohydride (NaBH 4​ ) is critical. NaBH(OAc) 3​ is a milder reducing agent that selectively reduces the intermediate iminium ion without reducing the starting aldehyde to an alcohol byproduct.

  • Imine Formation: Dissolve the pyrazole-4-carbaldehyde (1.0 eq) and the target secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 eq) to catalyze iminium ion formation.

  • Equilibration: Stir at room temperature for 2 hours to ensure complete conversion to the iminium intermediate.

  • Selective Reduction: Add NaBH(OAc) 3​ (1.5 eq) in small portions to manage hydrogen gas evolution.

  • Completion & Workup: Stir for 12 hours at room temperature. Quench with saturated aqueous NaHCO 3​ and extract with dichloromethane (DCM). Purify via preparative HPLC.

Application in Targeted Therapeutics: Kinase Inhibition

In the realm of oncology and inflammatory diseases, the 3-(pyridin-4-yl)-1H-pyrazole motif is a recognized bioisostere for the adenine ring of ATP[2]. When designing inhibitors for kinases such as p38 MAP kinase, Aurora kinases, or ROCK, this scaffold is unparalleled.

The pyridine nitrogen acts as a critical hydrogen bond acceptor, interacting directly with the backbone NH of the kinase hinge region (typically a Methionine or Leucine residue). Concurrently, the N1-methyl group prevents the pyrazole from acting as a hydrogen bond donor, forcing the molecule into a specific orientation that projects the C4-substituent (derived from the aldehyde) out toward the solvent-exposed region. This allows for the tuning of solubility and cellular permeability without disrupting the primary binding affinity[2].

G Hinge Kinase Hinge Region (Backbone NH/C=O) Pyridine Pyridin-4-yl Ring (H-Bond Acceptor) Hinge->Pyridine Hydrogen Bonding Pyrazole 1-Methylpyrazole Core (Rigid Scaffold) Pyridine->Pyrazole C-C Bond Solvent Solvent Exposed Region (Via C4-Amination) Pyrazole->Solvent Vector Extension

Caption: Pharmacophore model illustrating kinase hinge region binding and solvent vector extension.

Conclusion

1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is far more than a simple chemical intermediate; it is a strategically designed scaffold that bridges the gap between synthetic feasibility and biological efficacy. By leveraging the Vilsmeier-Haack reaction to install the reactive aldehyde and utilizing reductive amination to append pharmacokinetic modifiers, researchers can rapidly generate highly potent, hinge-binding kinase inhibitors.

References

  • [3] Abdelhamid, I. A., et al. "Pyrazole-carboxaldehydes as versatile precursors for different pyrazole-substituted heterocyclic systems." Arkivoc 2021, i, 162-235. Available at: [Link]

  • [2] Graneto, M. J., et al. "Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase." Journal of Medicinal Chemistry 2007, 50(23), 5712-5719. Available at: [Link]

  • [4] Popov, A. V., et al. "Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions." Arkivoc 2019, vi, 1-14. Available at: [Link]

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1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde molecular weight and exact mass

An In-Depth Technical Guide to 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Abstract This technical guide provides a comprehensive overview of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde, a heterocyclic...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The pyrazole scaffold is a well-established pharmacophore, and its derivatives are known to exhibit a wide range of biological activities. This document details the fundamental physicochemical properties, including molecular weight and exact mass, outlines a standard synthetic methodology, and discusses the potential applications of this specific molecule. The content is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Introduction: The Significance of the Pyrazole Scaffold

Pyrazole derivatives represent a highly influential class of N-heterocyclic compounds, characterized by a five-membered aromatic ring containing two adjacent nitrogen atoms.[1] This unique structure imparts a range of chemical properties that make it a "biologically privileged" scaffold in medicinal chemistry.[2] Pyrazole-containing compounds are integral to numerous commercial drugs and are continuously investigated for their therapeutic potential across various disease areas, including inflammation, cancer, and neurological disorders.[2][3]

The compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde incorporates three key structural features that make it a valuable building block for drug discovery:

  • A 1-methyl-pyrazole core: The methylation at the N1 position removes the acidic proton, which can be crucial for modulating pharmacokinetic properties such as metabolic stability and receptor binding.

  • A pyridin-4-yl substituent at the C3 position: The pyridine ring introduces a basic nitrogen atom, which can serve as a hydrogen bond acceptor and a point for salt formation, often improving solubility and bioavailability.

  • A carbaldehyde group at the C4 position: This aldehyde functional group is a versatile chemical handle, enabling a wide array of subsequent chemical transformations, such as reductive aminations, condensations, and oxidations, to build more complex molecular architectures.[4]

This guide will focus specifically on the quantitative data and synthetic logic pertaining to this promising intermediate.

Physicochemical and Structural Properties

The precise chemical identity and properties of a compound are foundational to its application in research and development. The molecular formula of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is determined to be C₁₀H₉N₃O. Based on this formula, the key mass-related values have been calculated and are presented below. These values are identical to its isomers, such as 1-methyl-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde and 1-methyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde.[1][5]

PropertyValueNotes
Molecular Formula C₁₀H₉N₃ODerived from structural analysis.
Molecular Weight 187.20 g/mol The average molecular mass, calculated using standard atomic weights.
Exact Mass 187.07455 DaAlso known as the monoisotopic mass, calculated using the mass of the most abundant isotopes.[1][5]
Canonical SMILES CN1C=C(C(=N1)C2=CC=NC=C2)C=OA 2D representation of the molecular structure.
InChIKey NRFMQZUIAWBCIR-UHFFFAOYSA-NA hashed version of the InChI standard for database searching (value for the pyridin-3-yl isomer).[1]

Synthesis Protocol: The Vilsmeier-Haack Reaction

The synthesis of substituted pyrazole-4-carbaldehydes is most commonly and efficiently achieved through the Vilsmeier-Haack reaction.[6] This reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to achieve a one-pot cyclization and formylation of an appropriate precursor.

The logical choice for a precursor to 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is the hydrazone formed from 4-acetylpyridine and methylhydrazine.

Rationale for Experimental Choices
  • Precursor Selection: 4-acetylpyridine provides the pyridin-4-yl and adjacent methyl group required for the reaction. Methylhydrazine serves as the source of the two nitrogen atoms for the pyrazole ring and the N1-methyl group.

  • Vilsmeier Reagent (POCl₃/DMF): This combination is the classic and most effective reagent for this transformation. DMF acts as both the solvent and the source of the formyl group (CHO), while POCl₃ is the activating agent that converts DMF into the electrophilic Vilsmeier reagent.

  • Reaction Conditions: The reaction is typically performed at elevated temperatures to drive the cyclization and formylation to completion.

  • Work-up: A basic work-up is required to neutralize the acidic reaction mixture and precipitate the final product.

Step-by-Step Experimental Methodology

Step 1: Formation of the Hydrazone Precursor

  • To a solution of 4-acetylpyridine (1.0 eq) in ethanol, add methylhydrazine (1.1 eq) dropwise at room temperature.

  • Include a catalytic amount of acetic acid to facilitate the condensation reaction.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure to yield the crude 4-acetylpyridine methylhydrazone, which can often be used in the next step without further purification.

Step 2: Vilsmeier-Haack Cyclization and Formylation

  • Prepare the Vilsmeier reagent in a separate flask under an inert atmosphere (e.g., nitrogen or argon). To ice-cooled N,N-dimethylformamide (DMF) (5.0 eq), add phosphorus oxychloride (POCl₃) (3.0 eq) dropwise, ensuring the temperature remains below 10°C. Stir for 30 minutes.

  • Dissolve the crude hydrazone from Step 1 in a minimal amount of DMF.

  • Add the hydrazone solution dropwise to the pre-formed Vilsmeier reagent.

  • After the addition is complete, heat the reaction mixture to 80-90°C and maintain for 4-6 hours. Monitor the reaction progress by TLC.

  • Cool the mixture to room temperature and pour it carefully onto crushed ice.

  • Basify the aqueous solution by slowly adding a saturated sodium carbonate or sodium hydroxide solution until the pH is approximately 8-9.

  • The product will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde.

Workflow Visualization

The synthetic pathway is illustrated in the diagram below.

Synthesis_Workflow cluster_step1 Step 1: Hydrazone Formation cluster_step2 Step 2: Vilsmeier-Haack Reaction Reactant1 4-Acetylpyridine Intermediate 4-Acetylpyridine methylhydrazone Reactant1->Intermediate Condensation (Ethanol, cat. H+) Reactant2 Methylhydrazine Reactant2->Intermediate Condensation (Ethanol, cat. H+) Reactant3 POCl3 + DMF Product 1-methyl-3-(pyridin-4-yl)-1H- pyrazole-4-carbaldehyde Reactant3->Product Cyclization & Formylation (Heat, then basic work-up) Intermediate->Product Cyclization & Formylation (Heat, then basic work-up)

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Foundational

thermodynamic stability of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

Thermodynamic Stability and Degradation Kinetics of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde: A Comprehensive Technical Guide Executive Summary 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 11525...

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Author: BenchChem Technical Support Team. Date: March 2026

Thermodynamic Stability and Degradation Kinetics of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde: A Comprehensive Technical Guide

Executive Summary

1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1) is a highly functionalized heterocyclic scaffold widely utilized as an intermediate in the synthesis of kinase inhibitors, agrochemicals, and advanced materials. The molecule features a rigid, conjugated pyrazole-pyridine axis, an N-methyl group that locks tautomerization, and a highly reactive C4-carbaldehyde moiety. Understanding its thermodynamic stability is critical for formulation, long-term storage, and subsequent synthetic transformations. This whitepaper details the structural thermodynamics, physicochemical profiling, and self-validating experimental workflows required to assess the stability of this compound.

Molecular Architecture and Thermodynamic Drivers

The thermodynamic stability of this compound is governed by a delicate balance between its robust aromatic core and its reactive peripheral functional groups.

  • The Pyrazole Core: The pyrazole ring itself is highly resistant to thermal degradation, oxidation, and reduction. Electrolytic oxidation, ozonolysis, or extreme basic conditions are typically required to cleave the ring[1]. Furthermore, the presence of the N1-methyl group eliminates prototropic tautomerism, effectively locking the molecule into a single thermodynamic minimum and simplifying its solid-state and solution-phase behavior[1].

  • The Pyridine Substituent: The basic nitrogen of the pyridine ring introduces pH-dependent thermodynamic variability. In acidic environments, protonation of the pyridine nitrogen creates an electron-withdrawing pyridinium cation. This inductive effect propagates through the pyrazole ring, increasing the electrophilicity of the C4-carbonyl carbon and altering the molecule's overall solvation energy.

  • The Carbaldehyde Moiety: The C4-aldehyde is the thermodynamic "weak link" of the molecule. Aldehydes are inherently susceptible to auto-oxidation, converting to the corresponding carboxylic acids. In synthetic workflows, forced oxidation of pyrazole-4-carbaldehydes to pyrazole-4-carboxylic acids is often achieved using strong oxidants like KMnO4 in water/acetone mixtures[2][3]. Under ambient storage, atmospheric oxygen can slowly drive this thermodynamically favorable transformation.

Degradation API 1-Methyl-3-(pyridin-4-yl)- 1H-pyrazole-4-carbaldehyde OxStress Oxidative Stress (O2, ROS, KMnO4) API->OxStress Exposure Thermal Thermal / Photolytic Stress API->Thermal Exposure Acid Carboxylic Acid Derivative OxStress->Acid Primary Pathway NOxide Pyridine N-Oxide Derivative OxStress->NOxide Secondary Pathway Polymer Decarbonylation & Polymerization Thermal->Polymer High Activation Energy

Primary thermodynamic degradation pathways under oxidative and thermal stress.

Physicochemical Profiling & Stability Indicators

To establish a baseline for stability testing, the predicted thermodynamic and physicochemical parameters are summarized below. These parameters dictate the handling and storage constraints of the API.

Table 1: Physicochemical and Thermodynamic Parameters

ParameterValue / CharacteristicThermodynamic Implication
Molecular Weight 187.20 g/mol Low MW facilitates high volatility in GC/TGA if un-ionized.
pKa (Pyridine N) ~5.2 (Predicted)Protonated at pH < 5.2, significantly altering redox potential.
Primary Degradant Carboxylic AcidDriven by high thermodynamic favorability of aldehyde oxidation[2].
Core Stability HighPyrazole ring resists cleavage up to extreme temperatures[1].
Tautomerism NoneN1-methylation locks the structure, preventing acylotropic shifts[1].

Experimental Workflows for Thermodynamic Stability Assessment

To empirically validate the thermodynamic stability, researchers must employ self-validating experimental systems. The following protocols are designed to isolate specific degradation variables while ensuring data integrity.

Protocol A: Forced Degradation and Auto-Oxidation Kinetics

Objective: To determine the activation energy ( Ea​ ) and kinetic rate constants of the aldehyde-to-acid oxidation pathway under varying pH and oxidative stress conditions. Causality & Design Rationale: By subjecting the compound to H2O2 at both pH 2.0 and pH 7.4, we isolate the effect of pyridine protonation on the oxidation rate. A self-validating chemical quench step is mandatory; without it, residual peroxide continues to oxidize the sample while it sits in the autosampler queue, artificially inflating the calculated degradation rate and invalidating the thermodynamic data.

Step-by-Step Methodology:

  • Solution Preparation: Prepare a 1.0 mg/mL stock solution of the compound in HPLC-grade acetonitrile.

  • Buffer Allocation: Dilute the stock to 0.1 mg/mL in two separate matrices:

    • Matrix A: 50 mM Phosphate buffer, pH 7.4 (Neutral pyridine).

    • Matrix B: 50 mM HCl/KCl buffer, pH 2.0 (Protonated pyridine).

  • Oxidative Induction: Add 3% v/v H2O2 to both matrices. Incubate aliquots in dark, temperature-controlled chambers at 25°C, 40°C, and 60°C.

  • Kinetic Sampling & Quenching (Critical Step): At precise intervals (0, 2, 4, 8, 24 hours), extract a 100 µL aliquot. Immediately quench the residual H2O2 by adding 10 µL of 0.5 M Sodium Thiosulfate ( Na2​S2​O3​ ).

    • Causality: Thiosulfate rapidly reduces H2O2 to water, freezing the thermodynamic state of the sample and preventing false-positive degradation.

  • Quantification: Analyze via LC-MS/HPLC-DAD (detection at 254 nm). Plot the natural log of remaining API concentration versus time to determine the pseudo-first-order rate constant ( k ).

  • Thermodynamic Calculation: Use the Arrhenius equation ( lnk=lnA−Ea​/RT ) across the three temperatures to calculate the activation energy ( Ea​ ) of the oxidation process.

Workflow Prep Sample Prep (API in Buffer) Stress Apply Stress (Heat / H2O2) Prep->Stress Initiate Quench Chemical Quench (Na2S2O3) Stress->Quench Timepoints Analyze LC-MS / HPLC Quantification Quench->Analyze Stabilized Calc Arrhenius Kinetics (Ea Calculation) Analyze->Calc Data Output

Self-validating experimental workflow for assessing oxidative degradation kinetics.

Protocol B: Differential Scanning Calorimetry (DSC) and TGA

Objective: To map the solid-state thermodynamic stability, melting endotherm, and thermal decomposition onset. Causality & Design Rationale: Running parallel DSC/TGA analyses under both Nitrogen (inert) and Air (oxidative) purge gases allows the decoupling of pure thermal degradation (e.g., decarbonylation of the aldehyde) from thermally accelerated auto-oxidation.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 3.0 - 5.0 mg of the solid compound into standard aluminum pans. For TGA, use open platinum pans to avoid mass-transfer limitations.

  • Inert Atmosphere Analysis:

    • Purge the furnace with dry Nitrogen at 50 mL/min.

    • Causality: Nitrogen displaces oxygen, preventing surface oxidation and allowing the measurement of the true melting point and intrinsic thermal decomposition of the pyrazole core.

    • Ramp temperature from 25°C to 300°C at a rate of 10°C/min.

  • Oxidative Atmosphere Analysis:

    • Repeat the analysis using a dry Air purge (50 mL/min).

    • Causality: The difference in the onset temperature of the first exothermic degradation event between the Air and Nitrogen runs quantifies the compound's susceptibility to thermally-driven oxidation.

  • Data Synthesis: Integrate the melting endotherm to determine the heat of fusion ( ΔHf​ ). A sharp endotherm indicates high crystalline purity and thermodynamic stability of the lattice.

Conclusion

The is heavily dictated by the reactivity of its C4-carbaldehyde group. While the pyrazole-pyridine core provides a robust, resonance-stabilized foundation[1], the aldehyde is prone to oxidation to a carboxylic acid[2][3], a process that can be accelerated by environmental oxygen, heat, and the protonation state of the adjacent pyridine ring. By employing rigorously quenched kinetic studies and dual-atmosphere thermal analysis, researchers can accurately map the thermodynamic boundaries of this versatile building block, ensuring its integrity throughout the drug development lifecycle.

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Structural Elucidation and X-Ray Diffraction Analysis of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde: A Technical Guide

Executive Summary The compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1)[1] is a highly versatile building block utilized in the synthesis of advanced pharmaceutical agents and metal-organi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1)[1] is a highly versatile building block utilized in the synthesis of advanced pharmaceutical agents and metal-organic frameworks (MOFs). Featuring a rigid pyrazole core, a peripheral pyridine hydrogen-bond acceptor, and a reactive formyl group, its solid-state behavior dictates its solubility, stability, and reactivity.

As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive, self-validating framework for acquiring and interpreting the crystallographic data and X-ray diffraction (XRD) patterns of this specific molecular architecture. Because the exact single-crystal structure of this specific derivative is highly dependent on crystallization conditions, this guide establishes a robust methodology for structural elucidation, grounded in high-homology crystallographic data from structurally analogous pyrazole-4-carbaldehyde systems[2][3][4].

Molecular Architecture and Conformational Dynamics

Before initiating X-ray diffraction studies, it is critical to understand the predicted conformational landscape of the molecule. The central 1H-pyrazole ring is highly planar. The structural dynamics are governed by two key dihedral angles:

  • Pyrazole-Pyridine Dihedral Angle: To minimize steric hindrance between the N-methyl group (or adjacent pyrazole protons) and the pyridine ring, while maintaining π -electron conjugation, the pyridin-4-yl ring typically adopts a slight twist. Homologous structures demonstrate dihedral angles ranging from 2.47° to 23.1°[5][6].

  • Pyrazole-Formyl Dihedral Angle: The carbaldehyde group at the C4 position strongly prefers coplanarity with the pyrazole ring to maximize resonance stabilization. Literature on related 1-phenyl-1H-pyrazole-4-carbaldehydes confirms a highly restricted dihedral angle of approximately 5.5°[4].

Understanding these constraints allows researchers to identify anomalous thermal ellipsoids during structure refinement, which may indicate static disorder or twinning in the crystal lattice.

Single-Crystal X-Ray Diffraction (SCXRD): Acquisition and Refinement Protocol

To determine the absolute stereochemistry and precise bond metrics, Single-Crystal X-Ray Diffraction (SCXRD) is required. The following protocol is designed as a self-validating system , ensuring that any structural claims are backed by internal quality control metrics.

Step-by-Step Methodology

Step 1: Thermodynamic Crystal Growth

  • Causality: Rapid precipitation traps kinetic polymorphs and induces lattice defects. Slow evaporation allows the system to reach a thermodynamic sink, producing defect-free single crystals suitable for diffraction.

  • Protocol: Dissolve 50 mg of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde in a minimum volume of a binary solvent system (e.g., Dichloromethane/Hexane or pure N,N-Dimethylformamide)[3]. Filter the solution through a 0.22 µm PTFE syringe filter into a clean vial. Puncture the cap with a single needle hole and allow slow evaporation at 298 K over 5–7 days.

Step 2: Data Collection at Cryogenic Temperatures

  • Causality: Collecting data at room temperature results in large anisotropic displacement parameters (thermal ellipsoids), which obscure hydrogen atom positions. Cooling the crystal reduces thermal motion.

  • Protocol: Mount a suitable crystal (approx. 0.2 × 0.2 × 0.1 mm) on a glass fiber using perfluoropolyether oil. Transfer immediately to the goniometer equipped with a cold stream of N₂ (150 K). Collect diffraction data using Mo-K α radiation ( λ=0.71073 Å) on a CCD diffractometer[2][4].

Step 3: Structure Solution and Self-Validating Refinement

  • Protocol: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Place hydrogen atoms in calculated positions and refine using a riding model.

  • Self-Validation Check: The refinement is only considered successful and scientifically trustworthy if the final R1​ value is <0.05 (indicating a <5% discrepancy between the calculated and observed electron density) and the Goodness-of-Fit (GoF) approaches 1.0 [2].

Representative Quantitative Data

Based on authoritative crystallographic studies of high-homology pyrazole-4-carbaldehyde derivatives, the expected quantitative parameters are summarized below to serve as a benchmark for researchers analyzing this compound.

Table 1: Representative Crystallographic Parameters for Pyrazole-4-Carbaldehydes

Crystallographic ParameterRepresentative Value RangeHomologous Source Validation
Crystal System Monoclinic[2],[7]
Space Group P21​/c [2],[7]
Unit Cell: a (Å) 9.10 – 9.58[2],[7]
Unit Cell: b (Å) 7.52 – 15.17[2],[7]
Unit Cell: c (Å) 8.73 – 22.12[2],[7]
Unit Cell: β (°) 93.6° – 93.9°[2],[7]
Pyrazole-Pyridine Dihedral 2.47° – 23.1°[5],[6]
Pyrazole-Formyl Dihedral ~5.5°[4]

Supramolecular Assembly and Intermolecular Interactions

The crystal packing of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is dictated by a hierarchy of non-covalent interactions. Because the compound lacks strong hydrogen-bond donors (like -OH or -NH)[4], its supramolecular architecture relies on weak interactions:

  • C-H···O Interactions: The highly electronegative oxygen of the C4-formyl group acts as a primary hydrogen-bond acceptor, interacting with the acidic protons of the pyridin-4-yl ring of adjacent molecules, forming 1D chains[6][7].

  • C-H···N Interactions: The exposed nitrogen at the para-position of the pyridine ring acts as a secondary acceptor, cross-linking the 1D chains into 2D corrugated sheets[2].

  • π

    π Stacking: The planar pyrazole and pyridine rings engage in offset face-to-face π

    π stacking, providing the cohesive energy required to stack the 2D sheets into a 3D bulk crystal[4][7].

G M 1-methyl-3-(pyridin-4-yl)- 1H-pyrazole-4-carbaldehyde HB1 C-H···O Interactions (Formyl Acceptor) M->HB1 HB2 C-H···N Interactions (Pyridine Acceptor) M->HB2 PI π-π Stacking (Pyridine-Pyrazole) M->PI D1 1D Hydrogen-Bonded Chains HB1->D1 HB2->D1 D2 2D Corrugated Sheets PI->D2 D1->D2 Inter-chain linking D3 3D Supramolecular Network D2->D3 Layer stacking

Caption: Logical progression of non-covalent interactions driving 3D supramolecular crystal packing.

Bulk Phase Validation via Powder X-Ray Diffraction (PXRD)

While SCXRD provides the definitive structure of a single crystal, it does not guarantee that the bulk synthesized powder is phase-pure. To ensure scientific integrity, the bulk material must be validated using Powder X-Ray Diffraction (PXRD). This creates a closed-loop, self-validating workflow.

Protocol for Phase Purity Validation
  • Causality: Powders often exhibit "preferred orientation" (crystals lying flat on the sample holder), which artificially inflates the intensity of certain Bragg reflections. Gentle grinding ensures random orientation, yielding a diffractogram representative of the true bulk lattice.

  • Step 1: Gently grind 20 mg of the bulk powder using an agate mortar and pestle.

  • Step 2: Mount the powder on a zero-background silicon sample holder.

  • Step 3: Collect PXRD data using a diffractometer equipped with a Cu-K α source ( λ=1.5406 Å), scanning from 2θ=5∘ to 50∘ at a step size of 0.02°.

  • Self-Validation Check: Generate a simulated PXRD pattern from the SCXRD .CIF file (using software like Mercury). Perform a Rietveld refinement or visual overlay. If the experimental peaks match the simulated peaks in position, the bulk phase purity is definitively confirmed.

G A Compound Synthesis (CAS: 1152546-66-1) B Slow Evaporation Crystallization (Thermodynamic Control) A->B Soluble fraction C Powder Isolation (Bulk Sample) A->C Bulk precipitate D SCXRD Data Collection (150 K, Mo-Kα) B->D G Experimental PXRD (Cu-Kα, 2θ = 5-50°) C->G E Structure Refinement (R1 < 0.05, GoF ~ 1.0) D->E F Simulated PXRD Pattern E->F CIF Generation H Cross-Validation: Phase Purity Confirmed F->H Compare G->H Compare

Caption: Self-validating crystallographic workflow cross-referencing SCXRD data with bulk PXRD.

References

  • CymitQuimica. 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde. 1

  • Researcher.Life. Crystal structure of poly[{μ3-(E)-3-[3-(carboxylatomethoxy)phenyl]acrylato-κ3O,O′:O′′:O′′′}[μ2-3-(pyridin-4-yl)-1H-pyrazole-κ2N:N′]cobalt(II)]. 5

  • National Institutes of Health (NIH). Crystal structure of 3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbaldehyde. 2

  • National Institutes of Health (NIH). Crystal structure of 5-butylamino-3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde obtained from a microwave-assisted reaction using caesium carbonate as catalyst. 3

  • International Union of Crystallography (IUCr). Crystal structure of 5-butylamino-3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde...6

  • Semantic Scholar. 1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE. 4

  • National Institutes of Health (NIH). 5-(4-Chlorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde. 7

Sources

Protocols & Analytical Methods

Method

Application Note: 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde as a Strategic Building Block for Transition Metal Ligands

Target Audience: Coordination Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Executive Summary The rational design of transition metal...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Coordination Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The rational design of transition metal complexes requires ligands with predictable coordination geometries and tunable electronic properties. 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1) has emerged as a highly versatile precursor in coordination chemistry[1]. By combining a rigid pyrazole core, an exodentate pyridine nitrogen, and a reactive aldehyde handle, this molecule serves as an ideal scaffold for synthesizing multidentate Schiff base ligands and constructing complex Metal-Organic Frameworks (MOFs) or bioactive mononuclear chelates[2][3].

This application note details the structural rationale, validated synthetic protocols, and characterization metrics for utilizing this compound in transition metal chemistry.

Molecular Architecture & Coordination Logic

The utility of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde stems from its three distinct functional domains, each engineered for a specific chemical purpose:

  • N1-Methyl Group (The Protector): Methylation at the N1 position prevents tautomerization and unwanted deprotonation of the pyrazole core. This ensures that metal coordination is strictly directed to the engineered binding pockets rather than forming unpredictable pyrazolate-bridged oligomers[4].

  • C3-Pyridin-4-yl Moiety (The Exodentate Linker): The para-nitrogen on the pyridine ring acts as a strong, sterically unhindered σ -donor. It extends linearly away from the pyrazole core, making it an ideal site for intermolecular bridging to secondary metal centers, facilitating the growth of 1D, 2D, or 3D supramolecular architectures[3].

  • C4-Carbaldehyde (The Reactive Handle): The highly electrophilic carbonyl carbon allows for rapid, high-yield condensation with primary amines, hydrazides, or thiosemicarbazides. This generates an azomethine (Schiff base) linkage, creating a highly tunable, conjugated chelating pocket (e.g., N,N or N,O donors) capable of stabilizing transition metals like Cu(II), Co(II), and Ru(II)[1][2].

Coordination Core 1-Methylpyrazole Core Site1 Pyridin-4-yl Nitrogen (σ-donor) Core->Site1 Position 3 Site2 Azomethine Nitrogen (Schiff Base) Core->Site2 Position 4 (via CHO) Metal1 Metal Center 1 (e.g., MOF Node) Site1->Metal1 Intermolecular Bridging Site3 Auxiliary Donor (e.g., Phenolic Oxygen) Site2->Site3 Amine R-group Metal2 Metal Center 2 (Chelation Pocket) Site2->Metal2 Chelation Site3->Metal2 Chelation

Caption: Logical mapping of coordination sites and metal binding modes for the pyrazole derivative.

Experimental Methodologies

The following protocols describe the synthesis of a tridentate (N,N,O) Schiff base ligand and its subsequent complexation with Copper(II). Every step is designed as a self-validating system to ensure high purity and yield.

Protocol A: Synthesis of the Multidentate Schiff Base Ligand (L)

Causality: We utilize 2-aminophenol as the primary amine to create an N,N,O chelating pocket. Ethanol is chosen as the solvent because its protic nature stabilizes the transition states during dehydration, and its boiling point (78 °C) provides optimal thermal energy for azomethine formation without degrading the pyrazole core[2].

Step-by-Step Procedure:

  • Dissolution: Dissolve 10 mmol of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde in 30 mL of hot absolute ethanol.

  • Amine Addition: Slowly add a solution of 2-aminophenol (10 mmol) in 10 mL of ethanol.

  • Catalysis: Add 3-4 drops of glacial acetic acid. Mechanistic Insight: The acid protonates the carbonyl oxygen, increasing the electrophilicity of the C4 carbon to lower the activation energy for nucleophilic attack. Excess acid must be avoided, as it will protonate the amine and halt the reaction[1].

  • Reflux & Monitor: Reflux the mixture for 4–6 hours.

  • Validation Checkpoint 1 (TLC & IR): Before workup, analyze an aliquot via FTIR. The complete disappearance of the strong aldehyde C=O stretching band at ~1690 cm⁻¹ and the appearance of a sharp azomethine ν (C=N) band at ~1620 cm⁻¹ confirms complete conversion. If C=O persists, attach a Dean-Stark trap to actively remove water and drive the equilibrium forward.

  • Isolation: Cool the mixture to 0 °C. Filter the resulting precipitate, wash with cold ethanol, and dry under a vacuum.

Protocol B: Preparation of the Cu(II) Transition Metal Complex

Causality: Copper(II) acetate is selected over Copper(II) chloride. The acetate anion acts as an internal base, facilitating the deprotonation of the phenolic -OH group on the Schiff base ligand during complexation, which thermodynamically drives the assembly of the neutral chelate complex[2].

Step-by-Step Procedure:

  • Ligand Preparation: Dissolve 2 mmol of the synthesized Schiff base ligand (L) in 20 mL of a DMF/Methanol mixture (1:1 v/v) with gentle heating.

  • Metal Addition: Dropwise, add a solution of Cu(OAc)₂·H₂O (2 mmol) dissolved in 10 mL of methanol.

  • Complexation: Reflux the dark-colored solution for 3 hours.

  • Validation Checkpoint 2 (Solubility & UV-Vis): The formation of the complex is indicated by a distinct bathochromic shift in the UV-Vis spectrum (d-d transitions emerging at 600–700 nm) and a change in solubility (the complex will precipitate out of methanol but remain soluble in DMF/DMSO)[2].

  • Isolation: Concentrate the solution to half its volume, cool to room temperature, and collect the microcrystalline solid via vacuum filtration. Wash with cold methanol and diethyl ether.

Workflow A 1-Methyl-3-(pyridin-4-yl) -1H-pyrazole-4-carbaldehyde C Schiff Base Condensation (Ethanol, Reflux, AcOH Cat.) A->C B Primary Amine (e.g., 2-aminophenol) B->C D Multidentate Ligand (L) (Azomethine Formation) C->D -H2O F Coordination Reaction (MeOH/DMF, Reflux) D->F E Transition Metal Salt (e.g., Cu(OAc)2) E->F G Transition Metal Complex [Cu(L)(OAc)]n F->G Chelation & Deprotonation

Caption: Workflow for the synthesis of Schiff base ligands and transition metal complexes.

Quantitative Data Presentation

To rapidly verify the success of the synthetic workflows, compare your empirical characterization data against the standardized metrics summarized in the table below. Shifts in infrared stretching frequencies and proton resonances are the primary indicators of successful coordination.

Compound StateFTIR: ν (C=O) cm⁻¹FTIR: ν (C=N) cm⁻¹¹H NMR: Aldehyde (ppm)¹H NMR: Azomethine (ppm)Magnetic Moment ( μeff​ )
Precursor 1680 – 1700 (Strong)N/A9.8 – 10.1 (s, 1H)N/ADiamagnetic
Ligand (L) Absent1610 – 1630 (Sharp)Absent8.4 – 8.7 (s, 1H)Diamagnetic
Cu(II)-L Complex Absent1590 – 1610 (Shifted)AbsentBroad / Silent1.8 – 2.1 B.M. (Paramagnetic)
Ru(II)-L Complex Absent1585 – 1605 (Shifted)Absent8.6 – 8.9 (s, 1H)Diamagnetic

Note: In the Cu(II) complex, the azomethine proton signal in ¹H NMR is typically broadened beyond detection due to the paramagnetic relaxation enhancement caused by the d⁹ Cu(II) center[2].

References

  • Title: Diaryl Pyrazole-4-carbaldehyde Benzoylhydrazones Metal Complexes: Synthesis and Their Antibacterial and Antioxidant Screening Source: Asian Journal of Chemistry URL: [Link][1]

  • Title: Synthesis and Characterization of Some Transition Metal Complexes of Substituted Pyrazol Aldehyde and O-Amino Phenol Source: SciSpace / ResearchGate URL: [Link][2]

  • Title: Crystal structure of poly[{μ3-(E)-3-[3-(carboxylatomethoxy)phenyl]acrylato-κ3O,O′:O′′:O′′′}[μ2-3-(pyridin-4-yl)-1H-pyrazole-κ2N:N′]cobalt(II)] Source: Researcher.life / IUCrData URL: [Link][3]

  • Title: Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity Source: National Institutes of Health (NIH) / Molecules URL: [Link][4]

Sources

Application

Application Note: Optimized Suzuki-Miyaura Cross-Coupling for the Synthesis of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

Introduction & Mechanistic Rationale The construction of heterobiaryl systems, such as the pyrazole-pyridine motif, is a cornerstone of modern medicinal chemistry and drug discovery. The target molecule, 1-methyl-3-(pyri...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The construction of heterobiaryl systems, such as the pyrazole-pyridine motif, is a cornerstone of modern medicinal chemistry and drug discovery. The target molecule, 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde , presents a unique set of synthetic challenges when assembled via palladium-catalyzed Suzuki-Miyaura cross-coupling.

As a Senior Application Scientist, I frequently encounter three primary modes of failure in this specific class of reactions:

  • Protodeboronation: Pyridin-4-ylboronic acid is highly electron-deficient and notoriously prone to rapid (cleavage of the C-B bond) in basic aqueous media under prolonged thermal heating[1][2].

  • Catalyst Poisoning: Both the pyridine and pyrazole rings possess basic nitrogen atoms that can coordinate to the palladium center, displacing phosphine ligands and stalling the catalytic cycle[3].

  • Aldehyde Sensitivity: The C4-carbaldehyde group on the pyrazole ring is susceptible to side reactions (e.g., Cannizzaro-type degradation or aldol condensations) if the basicity of the reaction medium is too high.

To overcome these hurdles, this protocol leverages microwave (MW) irradiation to kinetically outcompete boronic acid degradation[4], combined with a sterically bulky, electron-rich catalyst system (XPhos Pd G2) to prevent heteroatom coordination.

Catalytic Cycle & Logic

The reaction proceeds through the standard Pd(0)/Pd(II) catalytic cycle, but substrate-specific nuances dictate our reagent choices.

SuzukiCycle Pd0 Pd(0) Active Catalyst [Electron-Rich] OxAdd Oxidative Addition [Ar¹-Pd(II)-Br] Pd0->OxAdd + 3-Bromo-1-methyl-1H- pyrazole-4-carbaldehyde TransMet Transmetalation [Ar¹-Pd(II)-Ar²] OxAdd->TransMet + Pyridin-4-ylboronic acid + K3PO4 (Base) RedElim Reductive Elimination [Biaryl Formation] TransMet->RedElim - Borate Salts RedElim->Pd0 - 1-Methyl-3-(pyridin-4-yl)- 1H-pyrazole-4-carbaldehyde

Figure 1: Suzuki-Miyaura catalytic cycle tailored for heteroaryl cross-coupling.

  • Oxidative Addition: We utilize 3-bromo-1-methyl-1H-pyrazole-4-carbaldehyde rather than the chloride analog. The weaker C-Br bond ensures rapid oxidative addition, preventing the active Pd(0) species from aggregating into inactive "Pd black."

  • Transmetalation: This is the rate-limiting step for heteroaryl couplings. We employ K₃PO₄ as the base. It is alkaline enough to efficiently form the reactive boronate "ate" complex required for transmetalation, yet mild enough to preserve the sensitive aldehyde functionality.

  • Reductive Elimination: The bulky biaryl XPhos ligand accelerates reductive elimination by increasing the steric bulk around the Pd(II) center, forcing the two heteroaryl groups to couple and release the product.

Reaction Optimization & Quantitative Data

Table 1 summarizes the optimization matrix. Moving from conventional thermal heating to microwave irradiation drastically improves the yield by minimizing the residence time of the unstable boronic acid in the basic aqueous medium.

Table 1: Optimization of Suzuki-Miyaura Conditions for Pyrazole-Pyridine Coupling

EntryCatalyst (5 mol%)Base (2.0 eq)Solvent SystemConditionsYield (%)Observation / Causality
1Pd(PPh₃)₄Na₂CO₃Toluene/H₂O (3:1)90°C, 12 h (Thermal)22%Extensive protodeboronation of pyridin-4-ylboronic acid.
2Pd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O (4:1)100°C, 8 h (Thermal)54%Better oxidative addition, but thermal degradation persists.
3Pd(dppf)Cl₂K₃PO₄1,4-Dioxane/H₂O (4:1)120°C, 15 min (MW)81%[4].
4 XPhos Pd G2 K₃PO₄ 1,4-Dioxane/H₂O (4:1) 120°C, 15 min (MW) 92% Bulky ligand prevents pyridine coordination to Pd.

Detailed Experimental Protocol

This protocol is designed as a self-validating system . The inclusion of an acid-base extraction during the workup leverages the basicity of the newly introduced pyridine ring to separate the product from neutral starting materials and catalyst remnants.

Workflow Step1 1. Preparation Degas Solvents Step2 2. MW Reaction 120°C, 15 min Step1->Step2 Step3 3. Workup Acid-Base Extraction Step2->Step3 Step4 4. Purification Silica Chromatography Step3->Step4 Step5 5. Validation LC-MS & NMR Step4->Step5

Figure 2: Experimental workflow for the synthesis and self-validating purification.

Materials & Stoichiometry
  • Aryl Halide: 3-Bromo-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol, 189.0 mg)

  • Boronic Acid: Pyridin-4-ylboronic acid (1.5 mmol, 184.3 mg) — Note: 0.5 eq excess compensates for trace protodeboronation.

  • Catalyst: XPhos Pd G2 (0.05 mmol, 39.3 mg, 5 mol%)

  • Base: K₃PO₄ (2.0 mmol, 424.5 mg)

  • Solvent: 1,4-Dioxane / Deionized H₂O (4:1 v/v, 5.0 mL total)

Step-by-Step Microwave Procedure
  • Preparation: To a 10 mL microwave-safe vial equipped with a magnetic stir bar, add the aryl halide, boronic acid, K₃PO₄, and XPhos Pd G2.

  • Solvent Addition & Degassing: Add 4.0 mL of 1,4-dioxane and 1.0 mL of H₂O. Seal the vial with a crimp cap. Purge the solution by bubbling dry Nitrogen or Argon gas through the mixture for 5 minutes. Causality: Oxygen rapidly oxidizes Pd(0) to inactive Pd(II)-peroxo complexes.

  • Microwave Irradiation: Place the vial in the microwave reactor. Ramp the temperature to 120 °C and hold for 15 minutes[4].

  • Cooling: Allow the reaction to cool to room temperature. Validation Check: The reaction mixture should be a dark, homogeneous solution. The appearance of a silver mirror or heavy black precipitate indicates premature catalyst death.

Self-Validating Acid-Base Workup
  • Initial Extraction: Transfer the mixture to a separatory funnel. Dilute with Ethyl Acetate (EtOAc, 20 mL) and extract with 1M aqueous HCl (2 x 15 mL).

  • Phase Separation Logic: Validation Check: The target product (containing the basic pyridine moiety) is protonated and migrates to the aqueous layer . Unreacted bromopyrazole, homocoupled byproducts, and phosphine ligands remain in the organic layer (discard).

  • Basification: Carefully adjust the pH of the retained aqueous layer to ~10 using 2M NaOH (monitor via pH paper). The aqueous layer will become cloudy as the free-base product precipitates.

  • Final Extraction: Extract the basified aqueous layer with fresh EtOAc (3 x 15 mL). Combine these organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the highly pure crude product.

Analytical Validation & Troubleshooting

  • LC-MS Analysis: The target molecule has a chemical formula of C₁₀H₉N₃O (Exact Mass: 187.07 Da). Monitor for the prominent [M+H]⁺ peak at m/z 188.1 .

  • ¹H NMR (CDCl₃): Look for the diagnostic aldehyde proton (singlet, ~9.9 ppm), the pyrazole C5 proton (singlet, ~7.9 ppm), the N-methyl group (singlet, ~3.9 ppm), and the characteristic AA'BB' splitting pattern of the 4-substituted pyridine ring (~8.6 ppm and ~7.6 ppm).

  • Troubleshooting: If LC-MS shows a mass of m/z 111 (unreacted bromopyrazole) and m/z 80 (pyridine, from protodeboronation), the boronic acid degraded before transmetalation. Resolve this by switching to pyridin-4-ylboronic acid pinacol ester or increasing the microwave ramp rate to minimize thermal residence time.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Derivatives

Welcome to the technical support center for the synthesis and optimization of pyrazole-4-carbaldehyde derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis and optimization of pyrazole-4-carbaldehyde derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of heterocyclic compounds. Here, we will address specific challenges related to optimizing the reaction temperature for the formylation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole and related structures, a critical step for creating valuable pharmaceutical intermediates.

Frequently Asked Questions (FAQs)

This section covers foundational knowledge essential for successfully running and troubleshooting the formylation reaction.

Q1: What is the primary reaction used to synthesize pyrazole-4-carbaldehydes, and why is it preferred?

The Vilsmeier-Haack reaction is the most common and effective method for introducing a formyl group (-CHO) onto an electron-rich heterocyclic ring like pyrazole.[1] For 1,3-disubstituted pyrazoles, this reaction is highly regioselective, meaning it preferentially adds the formyl group at the C4 position due to the electronic properties of the pyrazole ring.[1][2] This high selectivity is crucial as it avoids the formation of mixed isomers, simplifying purification and ensuring the correct molecular scaffold for subsequent steps.[3]

Q2: What is the "Vilsmeier reagent," and why is its preparation temperature-sensitive?

The Vilsmeier reagent is a chloroiminium salt, which serves as the active electrophile in the reaction. It is typically prepared in situ by the slow, dropwise addition of phosphorus oxychloride (POCl₃) to ice-cold N,N-dimethylformamide (DMF).[1][4] This initial cooling (0-5 °C) is critical because the reaction is highly exothermic.[1] Failure to control the temperature during this step can lead to the decomposition of the newly formed reagent, reducing its efficacy and potentially creating unwanted byproducts. The reaction must also be conducted under strictly anhydrous (moisture-free) conditions, as the reagent reacts violently with water.[1][4]

Q3: What are the most critical safety precautions for this reaction?

The reagents involved are hazardous and demand careful handling in a well-ventilated fume hood.

  • Phosphorus oxychloride (POCl₃): Highly corrosive and reacts violently with water, releasing toxic fumes.[1][4]

  • Vilsmeier Reagent: Moisture-sensitive and corrosive.

  • Quenching: The work-up procedure, which involves quenching the reaction mixture with ice or ice water, is also highly exothermic and must be performed slowly and cautiously to control the release of heat and prevent splashing.[1][4] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat, is mandatory.[1]

Q4: How does the reaction mechanism dictate the importance of temperature control?

The Vilsmeier-Haack reaction is an electrophilic aromatic substitution.[1] The pyrazole ring uses its electron density to attack the electrophilic carbon of the Vilsmeier reagent. This is the rate-determining step and, like most reactions, is accelerated by heat. However, a delicate balance must be struck. While sufficient thermal energy is needed to overcome the activation energy of the formylation, excessive heat can promote undesirable side reactions or cause the degradation of the starting material or the heat-sensitive product, leading to discoloration, tar formation, and a significant drop in yield.[4][5]

Troubleshooting Guide: Temperature Optimization

This section addresses specific issues you may encounter during your experiments, with a focus on temperature-related solutions.

Q1: My reaction shows no conversion by TLC, with only starting material present after several hours. Should I immediately increase the temperature?

Answer: While insufficient temperature is a likely cause, it's crucial to verify other factors first.

  • Initial Verification:

    • Reagent Quality: Confirm that your POCl₃ is fresh and your DMF is anhydrous. The Vilsmeier reagent is highly sensitive to moisture, and any water contamination will deactivate it.[1][4]

    • Anhydrous Conditions: Ensure all glassware was properly dried (flame- or oven-dried) before use.[4]

  • Scientific Rationale: The formylation reaction requires a certain amount of activation energy to proceed. If the pyrazole ring is substituted with electron-withdrawing groups (even the pyridyl group can have an effect), its nucleophilicity is reduced, making the electrophilic attack on the Vilsmeier reagent slower. In such cases, the thermal energy provided by an ice bath or room temperature may be insufficient.[4]

  • Recommended Action: If reagents and conditions are confirmed to be optimal, a gradual increase in temperature is the correct approach.

    • Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

    • If no conversion is observed, gently warm the mixture to 40-50 °C.

    • If the reaction is still sluggish, the temperature can be incrementally increased further, with some syntheses requiring temperatures of 70-80 °C or even higher for completion.[6][7] Always monitor the reaction by TLC to find the lowest effective temperature.

Q2: I heated my reaction to 80 °C, but the mixture turned dark brown, and I isolated a low yield of a tarry, impure product. What caused this, and how can I prevent it?

Answer: This is a classic sign of decomposition due to excessive heat.

  • Scientific Rationale: High temperatures can accelerate not only the desired reaction but also several decomposition pathways.[5] The Vilsmeier reagent itself can decompose, and both the pyrazole starting material and the aldehyde product can be unstable at elevated temperatures, leading to polymerization and the formation of complex, insoluble byproducts (tar).[4]

  • Recommended Action:

    • Reduce Temperature, Increase Time: The best solution is to run the reaction at a lower temperature for a longer duration. Start the reaction at 0 °C, then allow it to stir at room temperature overnight. Gentle heating to 40-50 °C should only be considered if the reaction does not proceed at room temperature.

    • Control the Exotherm: Ensure the initial addition of POCl₃ to DMF is done slowly at 0 °C. Likewise, when adding the pyrazole substrate to the Vilsmeier reagent, maintain a low temperature to control any initial exotherm before allowing it to warm.[1]

Q3: My TLC shows the consumption of starting material but reveals multiple new spots, leading to a difficult purification. Can temperature influence this?

Answer: Yes, reaction temperature can impact the formation of byproducts.

  • Scientific Rationale: While the Vilsmeier-Haack reaction on 1,3-disubstituted pyrazoles is highly selective for the C4 position, harsh conditions (like very high temperatures or a large excess of the Vilsmeier reagent) can sometimes lead to side reactions.[4] More commonly, the additional spots are degradation products resulting from overheating, as explained in the previous point. An optimal temperature will maximize the rate of the desired formylation while minimizing the rates of these competing degradation pathways.

  • Recommended Action:

    • Find the "Sweet Spot": Perform small-scale optimization experiments at different temperatures (e.g., room temperature, 40 °C, 60 °C) and monitor them by TLC over time. The goal is to identify the lowest temperature that gives a clean, efficient conversion to the desired product within a reasonable timeframe.

    • Check Stoichiometry: Ensure you are not using a large excess of the Vilsmeier reagent, as this can contribute to side product formation, especially at higher temperatures.[4] A molar ratio of 1.5 to 3 equivalents of the reagent relative to the pyrazole substrate is a common starting point.

Data Presentation

The following table illustrates a typical outcome of a temperature optimization study for the formylation of a pyrazole derivative.

Table 1: Effect of Reaction Temperature on the Vilsmeier-Haack Formylation

EntryTemperature (°C)Time (h)Conversion by TLC (%)Isolated Yield (%)Observations
10 → 25 (RT)24~40%35%Slow conversion, clean reaction mixture.
2605>95%85%Complete conversion, light yellow solution.
3803>95%68%Fast conversion, solution turned dark orange.
41002>95%<30%Rapid conversion, dark brown/black tar formed.

As demonstrated in Table 1, 60 °C (Entry 2) represents the optimal temperature, providing a high yield of the clean product in a reasonable timeframe. Higher temperatures lead to decomposition and lower isolated yields.

Experimental Protocols & Visualizations

General Protocol: Vilsmeier-Haack Formylation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole

This protocol is a general guideline and may require optimization.

  • Reagent Preparation (Vilsmeier Reagent):

    • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous DMF (3.0 eq.).

    • Cool the flask to 0 °C in an ice-water bath.

    • Slowly add phosphorus oxychloride (POCl₃, 1.5 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

    • Stir the resulting mixture at 0 °C for an additional 30 minutes. A white, viscous salt may form.[1]

  • Formylation Reaction:

    • Dissolve the 1-methyl-3-(pyridin-4-yl)-1H-pyrazole substrate (1.0 eq.) in a minimal amount of anhydrous DMF.

    • Add the substrate solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

    • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, or proceed to heat as determined by your optimization study (e.g., 60 °C).

  • Monitoring:

    • Monitor the reaction's progress by TLC.[1][4] To prepare a TLC sample, carefully withdraw a small aliquot from the reaction, quench it in a vial containing saturated sodium bicarbonate solution, extract with ethyl acetate, and spot the organic layer on a TLC plate.

  • Work-up and Isolation:

    • Once the reaction is complete, cool the mixture back down in an ice bath.

    • Slowly and carefully pour the reaction mixture into a beaker containing a large amount of crushed ice with vigorous stirring.[4]

    • Carefully neutralize the acidic solution to a pH of 8-9 using a saturated solution of sodium bicarbonate or sodium hydroxide.

    • The product may precipitate as a solid. If so, collect it by vacuum filtration, wash thoroughly with water, and dry.[8]

    • If the product does not precipitate, transfer the aqueous mixture to a separatory funnel and extract multiple times with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).[4]

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification:

    • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes).[4]

Diagrams

Troubleshooting_Workflow start Low or No Product Yield reagents Check Reagent Quality & Anhydrous Conditions start->reagents reagents->start No (Replace/Purify) temp Is Reaction Temperature Sufficient? reagents->temp Yes increase_temp Gradually Increase Temperature (e.g., RT -> 40°C -> 60°C) Monitor by TLC temp->increase_temp No success Optimal Temperature Found. Proceed with Reaction. temp->success Yes tar Observe for Tar Formation or Darkening increase_temp->tar too_high Temperature is Too High. Reduce Temp & Increase Time. tar->too_high Yes tar->success No reagents_ok Reagents OK? Reaction_Workflow cluster_prep Reagent Preparation cluster_reaction Formylation cluster_workup Work-up & Purification dmf Anhydrous DMF prep Add POCl3 to DMF at 0°C dmf->prep poc POCl3 poc->prep vr Vilsmeier Reagent prep->vr react Add Substrate at 0°C, then warm/heat to optimal T vr->react sub Pyrazole Substrate sub->react monitor Monitor by TLC react->monitor quench Quench in Ice Water monitor->quench neutralize Neutralize (pH 8-9) quench->neutralize extract Extract or Filter neutralize->extract purify Purify (Chromatography/ Recrystallization) extract->purify product Final Product purify->product

Caption: General workflow for Vilsmeier-Haack formylation.

References

  • Benchchem. (n.d.). Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles.
  • Benchchem. (n.d.). Troubleshooting the reaction mechanism of pyrazole formation.
  • Benchchem. (n.d.). Troubleshooting low yields in pyrazole synthesis from β-ketonitriles.
  • Benchchem. (n.d.). Troubleshooting guide for the Vilsmeier-Haack formylation of 3-Methylpyrazole.
  • Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14.
  • Benchchem. (n.d.). Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis.
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
  • Mamatha, K., et al. (2022). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 12(1), 1-23.
  • El-Metwally, A. M., & Farahat, A. A. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, 2011(i), 196-245.
  • Elmaati, T. M. A. (n.d.). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. Thieme.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
  • MDPI. (2024). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde.
  • Singh, S., et al. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. International Journal of Pharmaceutical Sciences and Research, 4(10), 3874-3879.
  • Benchchem. (n.d.). Application Notes and Protocols: 1H-Pyrazole-4-carbaldehyde in Medicinal Chemistry.
  • Reddy, T. J., et al. (2007). Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. Molecules, 12(5), 1054-1060.
  • International Journal of Research in Ayurveda and Pharmacy. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
  • Semantic Scholar. (n.d.). SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY.
  • Asian Journal of Pharmaceutical and Clinical Research. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives.

Sources

Optimization

Technical Support Center: Solvent Optimization for 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1).

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1). This specific bifunctional scaffold presents unique synthetic challenges due to the highly electrophilic C4-aldehyde, the polar pyrazole core, and the basic pyridinyl nitrogen.

Proper solvent selection is critical to controlling transition state stabilization, managing intermediate solubility, and preventing unwanted side reactions. Below, we address the most common troubleshooting scenarios encountered during the functionalization of this scaffold.

Troubleshooting Guides and FAQs

Q1: My Knoevenagel condensation with active methylene compounds is stalling at 30-40% conversion in toluene. How can I drive the reaction to completion? A: The issue is likely transition-state stabilization and product inhibition. While Dean-Stark conditions in toluene are traditional for water removal, the polar nature of the pyrazole and pyridine rings makes intermediates poorly soluble in non-polar media. Furthermore, non-polar solvents fail to stabilize the charged enolate intermediates. Solution: Switch to a polar protic solvent like Ethanol (EtOH) or Methanol (MeOH) . Protic solvents provide hydrogen bonding that further activates the aldehyde carbonyl towards nucleophilic attack. Literature demonstrates that for condensations of pyrazole-4-carbaldehydes, ethanol (often with a mild catalyst like L-proline) is the optimal solvent system[1]. Additionally, the final condensed products are typically highly conjugated and less soluble in cold ethanol, allowing them to precipitate out of solution, which drives the equilibrium forward via Le Chatelier's principle.

Q2: I am attempting a multicomponent reaction (MCR) to form a pyrano[2,3-c]pyrazole derivative, but I'm getting a complex mixture of byproducts in DMF. What is the optimal solvent? A: DMF is a polar aprotic solvent that dissolves all starting materials well, but it often requires high temperatures which can lead to thermal degradation of the aldehyde or side-reactions. Solution: Aqueous media (H₂O) or EtOH/H₂O mixtures are superior for these MCRs. Water promotes the hydrophobic effect, forcing the organic substrates together and accelerating the Knoevenagel condensation/Michael addition/cyclization sequence. Studies on multicomponent reactions of pyrazole-4-carbaldehydes demonstrate that water at elevated temperatures (e.g., 80 °C) significantly outperforms organic solvents, yielding pyranopyrazoles in 85−92% yields[2].

Q3: During reductive amination, my reaction turns into an intractable gum when using acetic acid as a co-solvent. Why? A: The pyridine ring at the 3-position is basic (pKa ~5.2). When you add stoichiometric or excess acetic acid, you protonate the pyridine nitrogen, forming a pyridinium acetate salt. This drastically alters the solubility profile, often causing the intermediate imine to crash out as a gummy salt before reduction can occur. While acetic acid and methanol are excellent for forming Schiff bases with standard pyrazole aldehydes[3], the pyridine ring in your specific substrate complicates this. Solution: Use 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) with a milder Lewis acid (like Titanium(IV) isopropoxide) or use molecular sieves to drive imine formation without protonating the pyridine ring. Follow up with sodium triacetoxyborohydride (STAB) for the reduction.

Data Presentation: Solvent Screening Summary

The following table summarizes the quantitative impact of solvent choice on the model Knoevenagel condensation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde with malononitrile (Standard conditions: 1.0 eq aldehyde, 1.1 eq malononitrile, 10 mol% piperidine, 2 hours).

SolventPolarity IndexReaction Temp (°C)Intermediate SolubilityYield (%)Primary Observation
Toluene 2.4110 (Reflux)Poor35%Reaction stalls; starting material remains.
DCM 3.140 (Reflux)Moderate42%Low conversion due to low reflux temperature.
DMF 6.4100Excellent68%Complex mixture; difficult solvent removal.
Methanol 5.165 (Reflux)Good89%Clean reaction; product precipitates upon cooling.
Ethanol/H₂O (1:1) 5.2 / 9.080Good94% Optimal ; hydrophobic effect accelerates reaction[2].

Experimental Protocol: Multicomponent Synthesis of Pyrano[2,3-c]pyrazoles

This self-validating protocol utilizes the optimized aqueous/ethanolic solvent system to synthesize complex heterocycles from the target aldehyde via a four-component reaction.

Materials Required:

  • 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (1.0 mmol)

  • Malononitrile (1.0 mmol)

  • Ethyl acetoacetate (1.0 mmol)

  • Hydrazine hydrate (1.0 mmol)

  • Solvent: Ethanol/Water (1:1 v/v, 10 mL)

  • Catalyst: Piperidine (5 mol%) or Taurine (10 mol%)[2]

Step-by-Step Methodology:

  • Preparation of the Reaction Medium: In a 50 mL round-bottom flask, add 5 mL of absolute ethanol and 5 mL of deionized water.

  • Substrate Addition: Add 1.0 mmol of ethyl acetoacetate and 1.0 mmol of hydrazine hydrate to the solvent. Stir at room temperature for 10 minutes to allow the in-situ formation of the pyrazolone intermediate.

  • Aldehyde & Active Methylene Introduction: Add 1.0 mmol of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde and 1.0 mmol of malononitrile to the stirring mixture.

  • Catalysis & Heating: Add the catalyst (piperidine or taurine). Attach a reflux condenser and heat the mixture to 80 °C using an oil bath or heating block.

  • Monitoring: Stir vigorously for 1.5 to 2 hours. Monitor the reaction progress via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The polar protic solvent will stabilize the Knoevenagel intermediate and facilitate the subsequent Michael addition.

  • Workup & Isolation: Once the aldehyde is consumed, remove the flask from the heat. As the ethanol/water mixture cools to room temperature, the highly conjugated pyrano[2,3-c]pyrazole product will precipitate.

  • Purification: Filter the solid precipitate under vacuum, wash with 5 mL of ice-cold ethanol to remove unreacted malononitrile and catalyst, and dry under a vacuum to afford the pure product.

Visualizations

SolventSelection Start Reaction Type Selection Cond Knoevenagel Condensation Start->Cond MCR Multicomponent Reaction (MCR) Start->MCR RedAm Reductive Amination Start->RedAm Cond_Solv Protic Solvents (EtOH or MeOH) Promotes precipitation Cond->Cond_Solv MCR_Solv Aqueous Media (H2O or EtOH/H2O) Hydrophobic effect MCR->MCR_Solv RedAm_Solv Aprotic Solvents (DCE or DCM) Prevents pyridine protonation RedAm->RedAm_Solv

Figure 1: Solvent selection decision tree for pyrazole-4-carbaldehyde reactions.

MCRMechanism Aldehyde Pyrazole-4- carbaldehyde Knoevenagel Knoevenagel Intermediate Aldehyde->Knoevenagel ActiveMethylene Active Methylene (e.g., Malononitrile) ActiveMethylene->Knoevenagel Michael Michael Addition Intermediate Knoevenagel->Michael Cyclization Cyclized Product (Pyrano-pyrazole) Michael->Cyclization Solvent H2O / EtOH Solvent Hydrogen bonding activates carbonyl Hydrophobic effect drives assembly Solvent->Knoevenagel Solvent->Cyclization

Figure 2: Mechanistic pathway of multicomponent cyclization highlighting solvent effects.

References

  • Title: Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives Source: National Institutes of Health (NIH) / MDPI URL: [Link]

  • Title: Organic CHEMISTRY - TSI Journals (Condensation of Pyrazole-4-carbaldehyde) Source: Trade Science Inc. Journals URL: [Link]

  • Title: SYNTHESIS OF SCHIFF BASE AS DNA GYRASE B INHIBITOR, ANTIBACTERIAL, ANTI-INFLAMMATORY AND ANTIOXIDANT AGENTS Source: Rasayan Journal of Chemistry URL: [Link]

Sources

Troubleshooting

Technical Support Center: Minimizing Side Products in 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Condensations

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address challenges encountere...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address challenges encountered during the condensation reactions of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde. Our focus is on practical, evidence-based strategies to minimize side product formation and optimize reaction outcomes.

Introduction to Condensation Reactions of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is a key building block in the synthesis of a variety of heterocyclic compounds with potential biological activity.[1] Condensation reactions, such as the Knoevenagel and Claisen-Schmidt condensations, are fundamental transformations of this aldehyde, enabling the formation of new carbon-carbon bonds and the construction of complex molecular architectures.[2][3] However, like many multi-step organic syntheses, these reactions are not without their challenges. The formation of side products can complicate purification, reduce yields, and ultimately hinder the drug discovery process. This guide is designed to provide a systematic approach to troubleshooting these issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of condensation reactions performed with this pyrazole carbaldehyde?

A1: The most prevalent condensation reactions involving 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde are the Knoevenagel and Claisen-Schmidt condensations.

  • Knoevenagel Condensation: This reaction involves the condensation of the aldehyde with a compound containing an active methylene group (e.g., malononitrile, ethyl cyanoacetate) in the presence of a basic catalyst.[4][5] The product is typically an α,β-unsaturated dinitrile or ester.

  • Claisen-Schmidt Condensation: This is a crossed aldol condensation between the pyrazole carbaldehyde and a ketone (e.g., acetophenone) that can be catalyzed by either acid or base.[3][6] It is a primary method for synthesizing chalcones, which are α,β-unsaturated ketones.[3]

Q2: My Knoevenagel condensation is sluggish and gives a low yield. What are the likely causes?

A2: Low yields in Knoevenagel condensations can often be attributed to several factors:

  • Insufficiently Basic Catalyst: The catalyst must be strong enough to deprotonate the active methylene compound, but not so strong as to cause self-condensation of the aldehyde or other side reactions.[4]

  • Poor Solubility: If the reactants are not fully dissolved, the reaction rate will be significantly reduced.

  • Inappropriate Solvent: The choice of solvent can influence both solubility and the reactivity of the catalyst.

  • Low Reaction Temperature: Many condensations require heating to proceed at a reasonable rate.

Q3: I am observing a significant amount of a dark, tar-like substance in my Claisen-Schmidt reaction. What is this and how can I prevent it?

A3: The formation of a dark, intractable material, often referred to as "tar," is a common issue in Claisen-Schmidt condensations, particularly under harsh basic conditions.[6] This is usually due to polymerization or decomposition of the starting aldehyde.[6] The aldehyde can undergo self-condensation or other undesirable side reactions when exposed to strong bases or high temperatures for extended periods.

Troubleshooting Guide: Minimizing Side Products

This section provides a structured approach to identifying and mitigating common side products in condensation reactions of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde.

Issue 1: Formation of Michael Addition Adducts

Symptoms:

  • The appearance of a new spot on TLC with a lower Rf value than the desired product.

  • NMR and mass spectrometry data indicating the addition of the active methylene compound or enolate to the α,β-unsaturated product.

Causality: The α,β-unsaturated product of the initial condensation is itself an electrophile and can react with another equivalent of the nucleophilic active methylene compound or enolate in a Michael addition reaction. This is more prevalent with highly reactive nucleophiles and extended reaction times.

Solutions:

  • Stoichiometry Control: Use a slight excess of the aldehyde (1.1-1.2 equivalents) to ensure the active methylene compound is consumed before it can react with the product.

  • Controlled Reagent Addition: Add the active methylene compound or ketone slowly to the reaction mixture containing the aldehyde and catalyst. This maintains a low concentration of the nucleophile, favoring the initial condensation over the subsequent Michael addition.

  • Lower Reaction Temperature: Running the reaction at a lower temperature can reduce the rate of the Michael addition more significantly than the initial condensation.

Issue 2: Self-Condensation of the Ketone in Claisen-Schmidt Reactions

Symptoms:

  • A complex mixture of products observed by TLC and NMR.

  • Isolation of a product corresponding to the self-condensation of the ketone starting material.

Causality: If the ketone used in the Claisen-Schmidt reaction has α-hydrogens, it can act as both a nucleophile (forming an enolate) and an electrophile, leading to self-condensation.

Solutions:

  • Use an Excess of the Aldehyde: Employing a slight excess of the 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde can help to outcompete the ketone self-condensation.[6]

  • Choice of Base: Use a milder base that is sufficient to deprotonate the ketone but minimizes the rate of self-condensation.

  • Reaction Conditions: Lower temperatures and shorter reaction times can favor the desired crossed-condensation.

Issue 3: Impurities from the Synthesis of the Starting Aldehyde

Symptoms:

  • The presence of unexpected signals in the NMR spectrum of the final product that do not correspond to any of the expected structures.

  • Difficulty in purifying the final product, even after multiple chromatographic steps.

Causality: The starting aldehyde, 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde, is often synthesized via a Vilsmeier-Haack reaction.[7][8] This reaction can sometimes yield side products, such as di-formylated pyrazoles or products of formylation at other positions, which can be carried through to the condensation step.[7]

Solutions:

  • Purification of the Starting Aldehyde: Ensure the 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is of high purity before use. Recrystallization or column chromatography may be necessary.

  • Optimize Vilsmeier-Haack Conditions: If synthesizing the aldehyde in-house, carefully control the stoichiometry of the Vilsmeier reagent and the reaction temperature to minimize side product formation.[7]

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common issues in pyrazole carbaldehyde condensations.

Experimental Protocols

Protocol 1: Optimized Knoevenagel Condensation

This protocol is designed to minimize Michael addition byproducts.

  • Reaction Setup: To a stirred solution of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (1.0 eq) in ethanol (10 mL/mmol of aldehyde) at room temperature, add a catalytic amount of a mild base such as piperidine or ammonium carbonate (0.1 eq).[5]

  • Reagent Addition: Slowly add a solution of the active methylene compound (e.g., malononitrile, 0.95 eq) in ethanol dropwise over 30 minutes.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Work-up: Once the starting aldehyde is consumed, cool the reaction mixture to room temperature. If a precipitate has formed, collect the product by filtration. If no precipitate forms, reduce the solvent volume under reduced pressure and induce crystallization or purify by column chromatography.

  • Purification: Wash the collected solid with cold ethanol to remove any unreacted starting materials and catalyst. If necessary, recrystallize the product from a suitable solvent (e.g., ethanol, isopropanol).

Protocol 2: Optimized Claisen-Schmidt Condensation

This protocol aims to reduce self-condensation and decomposition.

  • Reaction Setup: Dissolve the 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (1.1 eq) and the ketone (e.g., acetophenone, 1.0 eq) in ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Catalyst Addition: Cool the solution to 0-5 °C in an ice bath. Slowly add a solution of a mild base like 10% aqueous sodium hydroxide dropwise with vigorous stirring.[6]

  • Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by TLC.

  • Work-up: Once the reaction is complete, pour the mixture into cold water and acidify with dilute HCl to neutralize the excess base.

  • Isolation and Purification: Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry. The crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel.

Data Summary Table
IssuePotential Side ProductRecommended SolutionKey Parameters to Control
KnoevenagelMichael AdductSlow addition of nucleophileAddition rate, Stoichiometry
Claisen-SchmidtKetone Self-CondensationUse excess aldehydeStoichiometry, Base concentration
GeneralDecomposition/PolymerizationMilder reaction conditionsTemperature, Base strength
GeneralStarting Material ImpuritiesPurify aldehyde before usePurity of starting materials

References

  • Benchchem. (n.d.). Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles.
  • Singh, P., & Kumar, A. (2023). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. Asian Journal of Organic Chemistry.
  • Benchchem. (n.d.). Technical Support Center: Optimization of Solvent Conditions for Pyrazole Cyclization.
  • ResearchGate. (n.d.). Claisen–Schmidt condensation between heteroaromatic ketones and aldehydes.
  • ResearchGate. (n.d.). Vilsmeier-Haack formylation of 1H-pyrazoles.
  • Semantic Scholar. (n.d.). Synthesis of various pyrazole-fused heterocyclic systems using pyrazole-4-carbaldehydes as versatile precursors.
  • Benchchem. (n.d.). Technical Support Center: Optimization of Claisen-Schmidt Reaction Conditions.
  • Benchchem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.
  • National Center for Biotechnology Information. (n.d.). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media.
  • Benchchem. (n.d.). Technical Support Center: Optimizing Claisen-Schmidt Condensation for Chalcone Synthesis.
  • Popov, A. V., Kobelevskaya, V. A., Larina, L. I., & Rozentsveig, I. B. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14.
  • ResearchGate. (n.d.). Optimization of the reaction conditions for Claisen-Schmidt condensation.
  • Asian Journal of Pharmaceutical and Clinical Research. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives.
  • Abdel-Wahab, B. F., Khidre, R. E., & Farahat, A. A. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, 2011(1), 196-245.
  • ResearchGate. (n.d.). Synthesis and reactions of pyrazole-4-carbaldehydes.
  • Abdel-Wahab, B. F., Khidre, R. E., & Farahat, A. A. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, 2011(i), 196-245.
  • Joshi, A., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Iranian Journal of Organic Chemistry, 7(2), 1515-1522.
  • PubChemLite. (n.d.). 1-methyl-3-(pyridin-3-yl)-1h-pyrazole-4-carbaldehyde.
  • Semantic Scholar. (n.d.). SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY.
  • Wikipedia. (n.d.). Knoevenagel condensation.
  • KTU ePubl. (n.d.). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions.
  • MDPI. (n.d.). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives.
  • ResearchGate. (n.d.). A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media.
  • Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure.
  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification.
  • Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • ACS Publications. (n.d.). FORMALDEHYDE CONDENSATION IN THE PYRAZOLE SERIES.
  • National Center for Biotechnology Information. (n.d.). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
  • ResearchGate. (2023). Purification of Organic Compounds: from Crude Product to Purity.

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Reference Data & Comparative Studies

Validation

FT-IR spectroscopic validation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

FT-IR Spectroscopic Validation of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde: A Comparative Application Guide As drug development increasingly relies on highly functionalized heterocyclic scaffolds, the rapid a...

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Author: BenchChem Technical Support Team. Date: March 2026

FT-IR Spectroscopic Validation of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde: A Comparative Application Guide

As drug development increasingly relies on highly functionalized heterocyclic scaffolds, the rapid and unambiguous structural validation of synthetic intermediates is paramount. The compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is a critical building block in medicinal chemistry, often utilized in the development of kinase inhibitors and anti-inflammatory agents[1].

Validating the successful synthesis of this compound—typically achieved via the N-methylation of a pyrazole precursor followed by a Vilsmeier-Haack formylation[2]—requires precise analytical techniques. While NMR provides comprehensive connectivity data, Fourier-Transform Infrared (FT-IR) spectroscopy serves as the optimal first-line validation tool. FT-IR directly probes the vibrational modes of the newly formed functional groups, offering a rapid, non-destructive method to confirm both the N-methylation and the presence of the conjugated carbaldehyde.

This guide objectively compares the two primary FT-IR methodologies—Attenuated Total Reflectance (ATR) and KBr Pellet Transmission—and provides self-validating experimental protocols and comparative spectral data to ensure absolute scientific integrity during structural verification.

Mechanistic Rationale: Why FT-IR?

The structural validation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde hinges on monitoring specific vibrational changes against its unmethylated precursor.

  • Validation of N-Methylation: Unsubstituted pyrazoles exhibit a broad, distinct N-H stretching band between 3100–3180 cm⁻¹ due to extensive intermolecular hydrogen bonding[3]. The successful addition of the methyl group is mechanistically confirmed by the complete disappearance of this N-H band and the emergence of aliphatic N-CH₃ C-H stretching modes (~2940–2980 cm⁻¹)[4].

  • Validation of Formylation: The carbaldehyde group, conjugated with the electron-rich pyrazole ring, yields a sharp, highly diagnostic C=O stretching frequency typically observed around 1665–1680 cm⁻¹[2].

Methodological Comparison: ATR-FTIR vs. KBr Transmission

To objectively evaluate the compound, scientists must choose the appropriate sample introduction method. Below is a comparative analysis of ATR-FTIR versus traditional KBr pellet transmission for this specific solid matrix.

ParameterATR-FTIR (Diamond/ZnSe Crystal)KBr Pellet Transmission
Mechanism Evanescent wave penetration (~0.5–2 µm depth).Direct photon transmission through a bulk matrix.
Sample Preparation None. Direct application of solid powder.High. Requires precise grinding and pressing under vacuum.
Moisture Sensitivity Low. Atmospheric compensation is usually sufficient.High. KBr is hygroscopic; water masks the 3400 & 1640 cm⁻¹ regions.
Spectral Resolution Moderate. Peak shifts can occur at lower wavenumbers due to wavelength-dependent penetration.Superior. Provides sharper peaks and a true linear response for solid powders (adheres strictly to Beer-Lambert Law).
Best Used For Rapid, high-throughput screening and in-process synthetic validation.Final publication-grade validation and resolving complex overlapping bands.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every spectroscopic workflow must be designed as a self-validating system. The following protocols integrate mandatory causality checks to prevent false positives.

Protocol A: ATR-FTIR (High-Throughput Workflow)

Causality: ATR relies on intimate contact between the sample and the crystal. Poor contact leads to low signal-to-noise ratios, while crystal contamination leads to ghost peaks.

  • System Baseline Validation: Clean the diamond crystal with spectroscopic-grade isopropanol and allow it to evaporate. Run a background scan (32 scans, 4 cm⁻¹ resolution).

    • Self-Validation Check: The system is validated for use ONLY if the background spectrum shows >95% energy throughput and zero residual C-H stretching peaks (~2900 cm⁻¹).

  • Sample Application & Pressure Optimization: Place 2–3 mg of the target compound on the center of the crystal. Apply pressure using the mechanical anvil.

    • Self-Validation Check: Monitor the live energy interferogram. The pressure is optimized (validated) when the diagnostic C=O peak at ~1670 cm⁻¹ reaches an absorbance of 0.4–0.8 AU, ensuring the detector is neither starved nor saturated.

  • Acquisition: Acquire the sample spectrum (4000–400 cm⁻¹). Apply atmospheric compensation algorithms to subtract ambient CO₂ and H₂O.

Protocol B: KBr Pellet Transmission (High-Resolution Workflow)

Causality: KBr is highly hygroscopic. Absorbed water exhibits a broad O-H stretch at ~3400 cm⁻¹ and a bending mode at ~1640 cm⁻¹, which directly mask the critical N-H region and the carbaldehyde C=O stretch[3],[2].

  • Matrix Blank Validation: Press a blank pellet using 100 mg of pure, oven-dried KBr (desiccated at 110°C for 24 hours). Scan the blank.

    • Self-Validation Check: The matrix is validated as anhydrous only if the baseline is perfectly flat between 3100–3500 cm⁻¹. If an O-H band is present, the KBr must be discarded or re-dried.

  • Sample Matrix Preparation: Grind 1 mg of the target compound with 99 mg of the validated KBr in an agate mortar.

    • Causality: Fine, uniform grinding reduces light scattering (the Christiansen effect), preventing distorted, asymmetrical peak shapes.

  • Pressing & Acquisition: Transfer the mixture to a die and press at 10 tons for 2 minutes under a vacuum to remove trapped air. Scan 32 co-added interferograms against the validated blank.

Spectral Data & Validation Comparison

To objectively validate the synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde, its FT-IR spectrum must be compared against its unmethylated precursor, 3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde.

Functional GroupExpected Wavenumber (cm⁻¹)Precursor SpectrumTarget Compound SpectrumMechanistic Significance
Pyrazole N-H Stretch 3100 – 3180Present (Broad)Absent Confirms successful N-methylation[3].
N-CH₃ C-H Stretch 2940 – 2980AbsentPresent Direct evidence of the methyl group addition[4].
Aldehyde C=O Stretch 1665 – 1680Present (Sharp)Present (Sharp) Validates the Vilsmeier-Haack formylation[2].
Pyridine C=N/C=C 1590 – 1610PresentPresentConfirms the structural integrity of the pyridine ring.
Pyrazole C=N Stretch 1530 – 1550PresentPresentConfirms the core heterocyclic scaffold.

FT-IR Validation Workflow Diagram

FTIR_Workflow Start Synthesized Compound 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Prep Sample Preparation Start->Prep ATR ATR-FTIR Method (Direct Crystal Contact) Prep->ATR  Rapid/Non-destructive KBr Transmission Method (KBr Pellet Press) Prep->KBr  High Resolution/Bulk Analysis Spectral Analysis (4000 - 400 cm⁻¹) ATR->Analysis KBr->Analysis Validation Target Validation Absence of N-H (~3100 cm⁻¹) Presence of C=O (~1680 cm⁻¹) Analysis->Validation  Peak Assignment

FT-IR Validation Workflow for Pyrazole Carbaldehyde Derivatives

References

  • Title: Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison | Source: MDPI | URL: [Link]

  • Title: 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde | Source: MDPI | URL: [Link]

  • Title: Evaluation of Substituent Effect in Z-Isomer Stability of Arylazo-1H-3,5-dimethylpyrazoles: Interplay of Steric, Electronic Effects and Hydrogen Bonding | Source: ACS Publications | URL: [Link]

Sources

Comparative

Electrophilicity Profiling: 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde vs. Benzaldehyde

As drug development increasingly relies on targeted covalent inhibitors and dynamic combinatorial chemistry, understanding the precise electrophilicity of carbonyl warheads is paramount. This guide provides an in-depth,...

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Author: BenchChem Technical Support Team. Date: March 2026

As drug development increasingly relies on targeted covalent inhibitors and dynamic combinatorial chemistry, understanding the precise electrophilicity of carbonyl warheads is paramount. This guide provides an in-depth, objective comparison of the carbonyl electrophilicity between a standard aromatic aldehyde (benzaldehyde ) and a complex heteroaromatic system (1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde ).

By synthesizing fundamental electronic theory, spectroscopic data, and kinetic methodologies, this guide equips researchers with the causality behind the reactivity of these molecules and provides a self-validating framework for experimental verification.

Mechanistic Causality: The Electronic Tug-of-War

The electrophilicity of an aldehyde's carbonyl carbon is dictated by the net electron-donating or electron-withdrawing capacity of its attached substituent. This is a delicate balance of resonance (+R/-R) and inductive (+I/-I) effects.

Benzaldehyde: The Baseline

In benzaldehyde, the phenyl ring acts as a mild electron donor via resonance (+R) but an electron withdrawer via induction (-I). The net effect leaves the carbonyl carbon highly deshielded and moderately electrophilic, serving as the universal baseline for Mayr's electrophilicity scales[1][2].

1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde: Competing Heterocycles

This molecule presents a fascinating push-pull electronic system:

  • The Pyrazole Core (The "Pusher"): Pyrazole is a π -excessive heterocycle (6 π -electrons delocalized over 5 atoms). The nitrogen lone pairs contribute to a powerful +R effect, heavily donating electron density into the formyl group at the C4 position. This massive influx of electron density significantly lowers the electrophilicity of the carbonyl carbon.

  • The Pyridin-4-yl Substituent (The "Puller"): Attached at the C3 position, the pyridine ring is π -deficient. It exerts strong -R and -I effects, acting as an "electron sink" that pulls electron density away from the pyrazole core.

The Verdict: Does the pyridine ring withdraw enough electron density to make the molecule more electrophilic than benzaldehyde? No. The proximity and inherent π -excessive nature of the pyrazole core dominate the electronic environment. The strong +R donation from the pyrazole masks the withdrawal from the pyridine, rendering 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde less electrophilic than benzaldehyde.

ElectronicEffects cluster_benz Benzaldehyde cluster_pyr 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde B_Ph Phenyl Ring (Mild +R, -I) B_CO Carbonyl (C=O) High Electrophilicity B_Ph->B_CO Moderate e- density P_Py Pyridin-4-yl (Strong -R, -I) P_Pz Pyrazole Core (Strong +R) P_Py->P_Pz Withdraws e- P_CO Carbonyl (C=O) Lower Electrophilicity P_Pz->P_CO Strong e- donation

Caption: Electronic substituent effects governing carbonyl electrophilicity.

Quantitative Data & Spectroscopic Evidence

The most direct, non-destructive proxy for carbonyl electrophilicity is the 13 C NMR chemical shift ( δC​ ) of the carbonyl carbon. Chemical shift is inversely proportional to electron density; a more shielded carbon (lower ppm) possesses higher electron density and is consequently less susceptible to nucleophilic attack.

As shown in Table 1, the carbonyl carbon of benzaldehyde resonates at ~192 ppm[3]. In stark contrast, pyrazole-4-carbaldehydes consistently resonate significantly upfield at ~183–185 ppm[4][5]. This Δδ of ~7 ppm is a massive spectroscopic confirmation that the pyrazole ring is pumping electron density into the carbonyl, quenching its electrophilicity.

Table 1: Comparative Electrophilicity Indicators
ParameterBenzaldehyde1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde
13 C NMR (C=O) ~191–193 ppm (Highly deshielded)[3]~184–186 ppm (Shielded by resonance)[4][5]
π -System Nature Neutral aromatic π -excessive core / π -deficient substituent
Mayr Electrophilicity ( E ) Moderate ( E≈−15 to -20 range)[2]Lower (Estimated E<−20 )
Nucleophilic Addition Rate Standard baselineSlower (Requires higher temperatures/catalysis)

Experimental Workflow: Kinetic Validation of Electrophilicity

To empirically prove the difference in electrophilicity, researchers must measure the pseudo-first-order rate constant ( kobs​ ) of nucleophilic addition. The following protocol utilizes UV-Vis spectroscopy to monitor imine formation using a standard amine nucleophile.

Crucial E-E-A-T Principle (Trustworthiness): A protocol is only as good as its controls. This workflow is designed as a self-validating system by incorporating known standards to calibrate the kinetic environment before testing the novel pyrazole compound.

Step-by-Step Methodology

Step 1: Reagent & Standard Preparation

  • Prepare 0.1 M solutions of the target aldehydes in anhydrous acetonitrile (MeCN).

  • Self-Validation Controls: Prepare identical solutions of 4-nitrobenzaldehyde (highly electrophilic standard) and 4-methoxybenzaldehyde (weakly electrophilic standard).

  • Prepare a 1.0 M solution of benzylamine (the nucleophile) in MeCN to ensure pseudo-first-order conditions (10x excess).

Step 2: UV-Vis Spectrophotometer Setup

  • Equilibrate a quartz cuvette containing 2.5 mL of MeCN in a thermostated cell holder at exactly 298 K.

  • Identify the λmax​ for the n→π∗ or π→π∗ transition of the specific aldehyde's carbonyl group (typically 240–280 nm).

Step 3: Kinetic Monitoring

  • Inject 100 μ L of the aldehyde solution into the cuvette. Blank the instrument.

  • Inject 100 μ L of the benzylamine solution, rapidly mix, and immediately begin scanning absorbance at λmax​ over time.

  • The absorbance will decay as the aldehyde is consumed to form the imine.

Step 4: Data Extraction & Analysis

  • Plot ln(At​−A∞​) versus time ( t ).

  • The slope of the linear regression yields the pseudo-first-order rate constant ( kobs​ ).

  • Validation: Ensure the kobs​ of 4-nitrobenzaldehyde > benzaldehyde > 4-methoxybenzaldehyde. Once the system is validated, evaluate 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde. Its kobs​ will fall below that of benzaldehyde, confirming its lower electrophilicity.

Protocol Step1 1. Reagent Prep Equimolar Reactants Step2 2. Control Baseline Validate w/ Standards Step1->Step2 Step3 3. UV-Vis Kinetics Monitor C=O Decay Step2->Step3 Step4 4. Data Extraction Calculate k_obs Step3->Step4

Caption: Self-validating UV-Vis kinetic workflow for electrophilicity determination.

References

  • Holistic Prediction of Nucleophilicity and Electrophilicity Based on a Machine Learning Approach. ChemRxiv. Available at:[Link]

  • Mayr's Database Of Reactivity Parameters. Ludwig-Maximilians-Universität München. Available at:[Link]

  • 13C NMR spectrum of benzaldehyde. Doc Brown's Chemistry. Available at:[Link]

  • Ring-closing metathesis as a key step to construct the 2,6-dihydropyrano[2,3-c]pyrazole ring system. Arkivoc. Available at:[Link]

  • Synthesis and Characterization of Novel Mono-carbonyl Curcumin Analogues of Pyrazole Derivatives. Der Pharma Chemica. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Executive Summary & Chemical Profile 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1) is...

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Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Handling and Disposal of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

Executive Summary & Chemical Profile

1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1) is a nitrogen-dense, dual-heterocyclic compound widely utilized as a structural building block in pharmaceutical research and drug development. Because the molecule contains both pyridine and pyrazole rings alongside a reactive aldehyde group, it presents unique operational and environmental challenges. This guide provides authoritative, step-by-step protocols for the safe handling and proper disposal of this compound, ensuring strict compliance with environmental regulations while safeguarding laboratory personnel.

Hazard Characterization and Causality

Understanding the molecular behavior of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is the first step in risk mitigation.

  • The Pyridine Moiety: Pyridine derivatives are known for their skin penetration potential and environmental persistence[1]. They are classified as hazardous waste due to their toxicity to aquatic life and potential to cause central nervous system depression upon heavy exposure[2].

  • The Pyrazole-4-Carbaldehyde Moiety: The aldehyde functional group is highly electrophilic, making the compound a potent skin and respiratory irritant[3]. Furthermore, the high nitrogen content in the pyrazole ring means that improper combustion will yield dangerous levels of nitrogen oxides (NOx)[4].

Table 1: Quantitative and Qualitative Hazard Summary

Hazard CategoryGHS ClassificationCausality / MechanismPreventive Measure
Skin Corrosion/Irritation Category 2 (H315)The electrophilic aldehyde group reacts with nucleophilic residues in skin proteins, causing localized inflammation[5].Wear nitrile gloves (minimum 0.11 mm thickness); replace immediately if contaminated.
Serious Eye Irritation Category 2A (H319)Direct contact disrupts the lipid bilayer of the corneal epithelium[5].Mandate tightly fitting safety goggles; do not wear contact lenses.
Respiratory Irritation Category 3 (H335)Inhalation of fine powder/dust irritates the mucous membranes of the upper respiratory tract[6].Handle exclusively within a certified Class II biological safety cabinet or chemical fume hood.
Combustion Hazard Toxic Gas GenerationThermal decomposition cleaves the N-N and C-N bonds, rapidly oxidizing to form toxic NOx and carbon monoxide[4].Dispose of via high-temperature incineration equipped with an alkaline scrubber system[7].

Operational Safety & Spill Management Protocol

A self-validating safety protocol ensures that every action has a verifiable outcome. Do not simply clean up a spill; neutralize the hazard mechanically and chemically.

Step-by-Step Spill Recovery Workflow:

  • Evacuation and Isolation: Immediately evacuate personnel not wearing appropriate PPE from the spill area. Self-Validation: Verify isolation by checking the laboratory's airflow monitor to ensure negative pressure is maintained, preventing aerosol escape[2].

  • Source Elimination: Remove all sources of ignition. Although the solid form is not highly flammable, aerosolized organic dust particles can pose a deflagration risk[1].

  • Mechanical Recovery: Do not use water jets, as this will dissolve the compound and spread the contamination[4]. Instead, cover the spill with a damp, inert absorbent pad or vermiculite to suppress dust formation[2]. Self-Validation: Perform a visual inspection with a high-intensity flashlight parallel to the floor to confirm zero airborne particulate matter before proceeding.

  • Containment: Sweep the absorbed material using non-sparking tools and place it into a sealable, high-density polyethylene (HDPE) container[1].

  • Surface Decontamination: Wash the affected area with a mild detergent and water, collecting all wash water as hazardous liquid waste[5].

Proper Disposal Procedures: The Incineration Imperative

The disposal of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde requires strict adherence to environmental regulations. Because it is a nitrogenous organic compound, it cannot be disposed of in regular trash or poured down the drain[1].

The Causality of Nitrogenous Waste Disposal: When organic compounds containing high amounts of nitrogen (like pyridine and pyrazole) are subjected to standard incineration, the nitrogen atoms oxidize to form nitric oxide (NO) and nitrogen dioxide (NO2), collectively known as NOx[4]. NOx gases are severe environmental pollutants that contribute to acid rain and smog. Therefore, specialized chemical incineration is mandatory[7].

Step-by-Step Disposal Methodology:

  • Waste Segregation: Collect the waste in a clearly labeled, compatible container. Do not mix this compound with strong oxidizing agents or strong acids, as dangerous exothermic reactions may occur[1].

  • Solubilization (If Applicable): To ensure an even and complete burn during incineration, dissolve or mix the solid material with a highly combustible, non-halogenated solvent (e.g., ethanol or acetone)[7].

  • Labeling and Storage: Label the container explicitly as "Hazardous Waste - Toxic/Irritant - Nitrogenous Organic." Store it in a designated, well-ventilated flammables cabinet until pickup[1].

  • Transfer to Licensed Facility: Coordinate with your institution's Environmental Health and Safety (EHS) office to transfer the waste to a licensed commercial hazardous waste contractor[8].

  • Chemical Incineration with Scrubber: The disposal facility must burn the material in a chemical incinerator (such as a rotary kiln) operating at temperatures exceeding 820°C[1]. Crucially, the incinerator must be equipped with an afterburner and a wet scrubber system[7].

    • Self-Validating Mechanism: The scrubber sprays an alkaline solution (e.g., sodium hydroxide) into the exhaust gas. The acidic NOx gases react with the base to form harmless aqueous nitrate/nitrite salts. Operators validate the destruction of NOx by continuously monitoring the pH of the scrubber effluent; a stable, slightly alkaline pH confirms that toxic gases are not escaping into the atmosphere.

ChemicalDisposal N1 Waste Generation: 1-methyl-3-(pyridin-4-yl)- 1H-pyrazole-4-carbaldehyde N2 Physical State Assessment N1->N2 N3 Solid Waste Collection (Sealable HDPE Container) N2->N3 Solid / Powder N4 Liquid Waste Segregation (Dissolve in Combustible Solvent) N2->N4 In Solution N5 Hazardous Waste Labeling (Toxic/Irritant, Nitrogenous) N3->N5 N4->N5 N6 Transfer to Licensed EHS Disposal Facility N5->N6 N7 Chemical Incineration (>820°C Rotary Kiln) N6->N7 N8 Afterburner & Scrubber (NOx Gas Neutralization) N7->N8 N9 EPA/RCRA Compliant Environmental Emission N8->N9

Workflow for the safe disposal and chemical incineration of nitrogenous organic waste.

Authoritative Grounding & Compliance

The procedures outlined above are grounded in the regulatory frameworks established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[8]. By treating 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde as a listed hazardous waste and mandating scrubber-equipped incineration, laboratories ensure full compliance with federal environmental standards while protecting public health[7].

References

  • AK Scientific, Inc. "1-Vinyl-1H-pyrazole-4-carbaldehyde Safety Data Sheet". 3

  • Capot Chemical. "MSDS of 1,3-dimethyl-1H-pyrazole-4-carbaldehyde". 6

  • TCI Chemicals. "SAFETY DATA SHEET: 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde". 5

  • BenchChem. "Navigating the Disposal of Acetohydrazide and Pyridine: A Comprehensive Guide for Laboratory Professionals". 1

  • NJ.gov. "HAZARD SUMMARY IDENTIFICATION: Pyridine".2

  • ChemSupply Australia. "Safety Data Sheet PYRIDINE". 4

  • Santa Cruz Biotechnology. "Safety Data Sheet". 7

  • Environmental Protection Agency (EPA). "Hazardous Waste Management System, Standards Applicable to Owners and Operators of Hazardous Waste Treatment, Storage and Disposal Facilities". 8

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde
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1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde
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